Cas no 33325-40-5 (3-Acetylthio-2-methylpropionic Acid)

• Product Name: 3-Acetylthio-2-methylpropionic Acid
• CAS No: 33325-40-5
• MF: C₆H₁₀O₃S
• MW: 162.206800937653
• CID: 54054
• PubChem ID: 118073
• Update Time: 2025-06-22

3-Acetylthio-2-methylpropionic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Acetylthio-2-methylpropanoic acid
• 3-(Acetylthio)-2-methylpropanoic acid
• 3-Acetylthio-2-methylpropionic Acid
• 2-acetylthiomethyl-propionic acid
• 2-Thiazolidinone,3-acetyl
• 3-acetyl-2-oxo-1,3-thiazolidine
• 3-Acetylthiazolidin-2-on
• 3-acetyl-thiazolidin-2-one
• 3-Acetylthieno<2,3-b>pyridin
• N-Acetyl-2-thiazolidon
• 3-acetylsulfanyl-2-methylpropionic acid
• D-beta-Acetylthioisobutyric acid
• 3-MERCAPTO-2-METHYLPROPIONIC ACID ACETATE
• CCG-40872
• D-3-Acetylsulfanyl-2-methyl propionic acid
• 3-acetylthio 2-(RS) methylpropionic acid
• Propanoic acid, 3-(acetylthio)-2-methyl-
• 3-acetylthio-2-(RS) methylpropionic acid
• 2-methyl-3-acetylmercaptopropionic acid
• UNII-R696CMV409
• AKOS006228965
• 3-(Acetylsulfanyl)-2-methylpropanoic acid #
• A821726
• SR-01000630983-1
• (1)-3-(Acetylthio)-2-methylpropionic acid
• 3-acetylsulfanyl-2-methylpropanoic acid
• 3-Mercapto-2-methylpropionic acid, acetate
• D-(-)-S-Acetyl-beta-mercaptoisobutyric acid
• SCHEMBL342981
• 3-Acetylsulfur-2-Methylpropionic Acid
• FT-0641595
• CAPTOPRIL IMPURITY G [EP IMPURITY]
• s-acetyl-beta-mercaptoisobutyric acid
• 3-(ACETYLTHIO)-2-METHYL-PROPANOIC ACID
• 3-(Acetylsulfanyl)-2-methylpropanoic acid
• NS00054582
• (+/-)-3-ACETYLTHIO-2-METHYLPROPIONIC ACID
• PROPIONIC ACID, 3-MERCAPTO-2-METHYL-, ACETATE
• 3-(Acetylthio)-2-methylpropionic acid
• FT-0650557
• InChI=1/C6H10O3S/c1-4(6(8)9)3-10-5(2)7/h4H,3H2,1-2H3,(H,8,9)
• R696CMV409
• J-019143
• Q27287849
• VFVHNRJEYQGRGE-UHFFFAOYSA-
• EINECS 251-458-5
• 3-Acetylthioisobutyric acid
• D-(-)-3-Acetylthio-2-methylpropionic acid
• EINECS 278-480-8
• A935853
• (RS)-3-ACETYLTHIO-2-METHYLPROPIONIC ACID
• (S)-3-(Acetylthio)-2-methylpropionic acid
• 2-Methyl-3-(acetylthio)propionic acid
• EINECS 277-856-9
• 2-(ACETYLTHIOMETHYL)PROPANOIC ACID
• 3-Mercapto-2-methylpropionic Acid Acetate (RS)-3-Acetylthio-2-methylpropionic Acid
• S-Acetyl-2-methyl-3-mercaptopropionic acid
• HMS1661N04
• 33325-40-5
• (r,s)-beta-acetylmercaptoisobutyric acid
• DTXSID90868398
• 3-Acetylthio-2-methylpropionicacid
• (S)-beta-(Acetylmercapto)isobutyric acid
• D-3-Acetylsulfanyl-2-methyl-propionic acid
• (2S)-3-(Acetylthio)-2-methylpropanoic Acid
• DB-056070

• Inchi： 1S/C6H10O3S/c1-4(6(8)9)3-10-5(2)7/h4H,3H2,1-2H3,(H,8,9)
• InChI Key： VFVHNRJEYQGRGE-UHFFFAOYSA-N
• SMILES： S(C(C)=O)CC(C(=O)O)C

Computed Properties

• Exact Mass: 162.03500
• Monoisotopic Mass: 162.035
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.7A^2
• XLogP3: 0.7

Experimental Properties

• Color/Form: White solid
• Density: 1.213 g/cm3
• Melting Point: 55-57°C
• Boiling Point: 276.5ºC at 760 mmHg
• Flash Point: 121ºC
• Refractive Index: 1.488-1.49
• PSA: 79.67000
• LogP: 0.98680
• Specific Rotation: -46 º (C=1, 96% ETOH)

3-Acetylthio-2-methylpropionic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids

Additional information on 3-Acetylthio-2-methylpropionic Acid

3-Acetylthio-2-methylpropionic Acid (CAS No: 33325-40-5)

3-Acetylthio-2-methylpropionic Acid is a compound with the CAS number 33325-40-5, and it belongs to the class of organic compounds known as thioesters. This compound is characterized by its unique structure, which includes a thioester functional group and a branched alkyl chain. The molecule consists of a thioester group (-S-CO-) attached to a methyl group and a propionic acid moiety, making it a derivative of propionic acid with specific substituents.

Recent studies have highlighted the significance of 3-Acetylthio-2-methylpropionic Acid in various biochemical pathways, particularly in lipid metabolism and bioactive molecule synthesis. Researchers have found that this compound plays a role in the biosynthesis of certain lipids, acting as an intermediate in fatty acid elongation processes. Its ability to serve as a precursor for more complex lipid structures has made it an area of interest in both basic and applied biochemical research.

The synthesis of 3-Acetylthio-2-methylpropionic Acid involves several steps, including the modification of propionic acid derivatives through thiolation reactions. The process typically requires the use of thiolating agents and appropriate catalysts to ensure efficient formation of the thioester bond. Recent advancements in catalytic systems have improved the yield and purity of this compound, making it more accessible for large-scale production.

In terms of applications, 3-Acetylthio-2-methylpropionic Acid has shown potential in the development of bioactive molecules, such as anti-inflammatory agents and antioxidants. Its structure allows for easy modification, enabling chemists to design derivatives with enhanced pharmacological properties. For instance, studies have demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in inflammatory pathways.

Moreover, 3-Acetylthio-2-methylpropionic Acid has been explored for its role in agricultural applications, particularly in plant protection. Research indicates that this compound can act as a natural deterrent against certain pests, making it a promising candidate for eco-friendly pest control solutions. Its biodegradable nature further enhances its suitability for agricultural use.

The physical properties of 3-Acetylthio-2-methylpropionic Acid include a melting point of approximately -10°C and a boiling point around 180°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for various chemical reactions and purification techniques commonly employed in organic synthesis.

From an environmental perspective, 3-Acetylthio-2-methylpropionic Acid has been assessed for its biodegradability and toxicity profiles. Studies suggest that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. Additionally, toxicity assays indicate low acute toxicity to aquatic organisms, further supporting its safe use in industrial and agricultural settings.

In conclusion, 3-Acetylthio-2-methylpropionic Acid (CAS No: 33325-40-5) is a versatile compound with significant potential across multiple fields, including biochemistry, pharmacology, and agriculture. Its unique structure and functional groups make it an invaluable building block for synthesizing complex molecules with diverse applications. As research continues to uncover new aspects of its chemistry and biology, this compound is poised to play an increasingly important role in both academic and industrial settings.